Cas no 1804349-02-7 (4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804349-02-7
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4832711
• Update Time: 2025-05-25

4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-7(13)5(3-9)2-6(14-4)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： BGDDEDXAPPICPL-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC(=CC=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804349-02-7)

The compound 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804349-02-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate for synthesizing advanced bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the trifluoromethoxy group in this compound is especially noteworthy, as it is known to improve lipophilicity and membrane permeability, key factors in the design of CNS-active drugs. This aligns with current trends in neuroscience research, where scientists are exploring novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of growing interest is the use of iodo-substituted pyridines in cross-coupling reactions, which are pivotal in modern organic synthesis. The iodo atom at the 3-position of this compound serves as an excellent leaving group, enabling efficient participation in palladium-catalyzed reactions like Suzuki-Miyaura and Sonogashira couplings. This property makes it a versatile building block for constructing complex molecular architectures, a topic frequently searched by synthetic chemists on platforms like Reaxys and SciFinder.

From an agrochemical perspective, the 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine scaffold shows promise in the development of next-generation pesticides. The trifluoromethoxy group, in particular, has been associated with improved insecticidal activity and environmental persistence, addressing the industry's need for more sustainable crop protection solutions. This resonates with the global push toward precision agriculture and reduced ecological impact, topics dominating discussions at recent conferences like the International Congress of Pesticide Chemistry.

The synthesis and characterization of this compound require specialized expertise in halogenated heterocycles. Analytical techniques such as NMR (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These methodologies are frequently queried in academic search engines, reflecting the compound's role as a case study in advanced analytical chemistry education.

In the context of drug metabolism studies, the fluoromethyl group presents interesting pharmacokinetic properties. Its resistance to oxidative metabolism can lead to prolonged half-lives of drug candidates incorporating this moiety, a feature highly sought after in the development of once-daily medications. This aligns with pharmaceutical industry trends toward patient-centric dosing regimens, a hot topic in FDA approval processes.

Environmental scientists have shown interest in the degradation pathways of such polyhalogenated pyridines, particularly regarding their persistence in soil and water systems. Recent studies on similar compounds suggest that microbial degradation may play a significant role in their environmental fate, an area of research that's gaining traction in ecotoxicology circles.

From a commercial standpoint, the global market for fine chemical intermediates like CAS No. 1804349-02-7 is projected to grow steadily, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Procurement specialists often search for reliable suppliers of such niche compounds, emphasizing the need for stringent quality control and regulatory compliance in their production.

The compound's crystalline properties and solubility characteristics make it suitable for various formulation approaches, a consideration crucial for medicinal chemists working on salt selection and polymorph screening. These aspects are critical in patent strategies for new chemical entities, another frequently searched topic in intellectual property databases.

Looking ahead, the scientific community anticipates expanded applications for 4-(Fluoromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine in materials science, particularly in the development of organic electronic materials. The electron-withdrawing nature of its substituents could potentially be harnessed for designing novel charge-transport materials, an emerging field at the intersection of chemistry and materials engineering.